Cas no 885069-22-7 (1-cbz-3-Cyanopiperidine)

• Product name: 1-cbz-3-Cyanopiperidine
• CAS No: 885069-22-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD04115339
• CID: 69289
• PubChem ID: 44828669

1-cbz-3-Cyanopiperidine Chemical and Physical Properties

Names and Identifiers

• 1-Cbz-3-Cyanopiperidine
• 3-Cyanopiperidine-1- carboxylic acid benzyl ester
• benzyl 3-cyanopiperidine-1-carboxylate
• N-Cbz-3-cyano-piperidine
• 1-N-Cbz-3-cyano-piperidine
• 1-n-cbz-3-cyanopiperidine
• 1-n-cbz-piperidine-3-carbonitrile
• benzyl-3-cyanopiperidine-1-carboxylate
• 3-cyano-piperidine-1-carboxylic acid benzyl ester
• PubChem14065
• 1-cbz-3-cyano-piperidine
• 1-N-Cbz-3-cycano-piperidine
• GTUBNUQWSDFBEE-UHFFFAOYSA-N
• 1-PIPERIDINECARBOXYLIC ACID, 3-CYANO-, PHENYLMETHYL ESTER
• RW1075
• Phenylmethyl 3-cyano-1-piperidinecarboxylate (ACI)
• 3-Cyanopiperidine-1-carboxylic acid benzyl ester
• SCHEMBL1437263
• SB48171
• AC-9236
• (S)-BENZYL 3-CYANOPIPERIDINE-1-CARBOXYLATE
• SDCCGSBI-0663086.P001
• SY037094
• MFCD04115339
• CS-W006987
• EN300-180885
• 885069-22-7
• DB-031516
• FS-2295
• J-519788
• 1-Cbz-piperidine-3-carbonitrile
• BENZYL (3R)-3-CYANOPIPERIDINE-1-CARBOXYLATE
• AB19916
• DTXSID40660829
• AKOS005258715
• 1-cbz-3-Cyanopiperidine

• MDL： MFCD04115339
• Inchi： 1S/C14H16N2O2/c15-9-13-7-4-8-16(10-13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-8,10-11H2
• InChI Key： GTUBNUQWSDFBEE-UHFFFAOYSA-N
• SMILES： N#CC1CCCN(C(OCC2C=CC=CC=2)=O)C1

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 1.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.18
• Boiling Point: 416.5℃ at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.565
• PSA: 53.33000
• LogP: 2.49668

1-cbz-3-Cyanopiperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

1-cbz-3-Cyanopiperidine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1-cbz-3-Cyanopiperidine

Research Briefing on 1-CBZ-3-Cyanopiperidine (CAS: 885069-22-7) in Chemical Biology and Pharmaceutical Applications

1-CBZ-3-Cyanopiperidine (CAS: 885069-22-7) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of neurology and oncology. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and potential applications in drug discovery.

Recent literature has emphasized the role of 1-CBZ-3-Cyanopiperidine as a versatile building block in organic synthesis. Its unique structural features, including the presence of a cyano group and a carbobenzyloxy (Cbz) protecting group, make it an attractive candidate for the construction of complex heterocycles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of piperidine-based inhibitors targeting protein-protein interactions in cancer cells. The study reported a significant improvement in yield and selectivity when using 1-CBZ-3-Cyanopiperidine as a precursor, underscoring its synthetic advantages.

In addition to its synthetic utility, 1-CBZ-3-Cyanopiperidine has shown promising biological activities. A recent preclinical study investigated its derivatives as potential modulators of the central nervous system (CNS). The findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited high affinity for GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study also highlighted the importance of the cyano group in enhancing the pharmacokinetic properties of these derivatives.

Another area of interest is the application of 1-CBZ-3-Cyanopiperidine in the development of protease inhibitors. A 2024 report in ACS Chemical Biology detailed its incorporation into the design of novel inhibitors for SARS-CoV-2 main protease. The researchers utilized the compound's scaffold to optimize binding interactions, resulting in inhibitors with improved potency and selectivity. This study underscores the potential of 1-CBZ-3-Cyanopiperidine in addressing emerging viral threats.

Despite these advancements, challenges remain in the large-scale production and purification of 1-CBZ-3-Cyanopiperidine. A recent technical report from a leading pharmaceutical company highlighted the need for more efficient synthetic routes to meet the growing demand for this intermediate. Innovations in catalytic methods and green chemistry approaches are being explored to address these challenges.

In conclusion, 1-CBZ-3-Cyanopiperidine (CAS: 885069-22-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility in synthesis and potential biological activities make it a focal point for ongoing studies. Future research should focus on optimizing its synthetic pathways and exploring new therapeutic applications to fully realize its potential in drug discovery.